N-(4-chloro-2-fluorophenyl)-6-morpholinopyrimidine-4-carboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H14ClFN4O2/c16-10-1-2-12(11(17)7-10)20-15(22)13-8-14(19-9-18-13)21-3-5-23-6-4-21/h1-2,7-9H,3-6H2,(H,20,22)
• InChI Key: HRMUAUVRZNRBQD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C15H14ClFN4O2
• Molecular Weight: 336.75 g/mol
• CAS No.: 1903712-40-2

Description

N-(4-chloro-2-fluorophenyl)-6-morpholinopyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C15H14ClFN4O2 and its molecular weight is 336.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

N-(4-chloro-2-fluorophenyl)-6-morpholinopyrimidine-4-carboxamide is a compound involved in various synthetic pathways and structure-activity relationship studies, aimed at enhancing the oral bioavailability of pharmaceuticals. Its synthesis involves the modification of pyrimidine derivatives, exploring the effects of substitutions on the pyrimidine ring to modulate biological activity. For example, the introduction of fluorine in specific positions has been shown to retain activity, while the carboxamide group's position is critical for maintaining biological efficacy (Palanki et al., 2000).

Biological Activity and Pharmacological Potential

The compound and its derivatives have been extensively studied for their pharmacological activities, including larvicidal activity against third instar larvae, indicating potential applications in pest control. Certain derivatives exhibit significant activity, suggesting the importance of specific substituents attached to the benzyl ring (Gorle et al., 2016). Additionally, novel compounds synthesized from related structures have demonstrated anti-inflammatory and analgesic properties, showing promise as therapeutic agents in treating pain and inflammation (Abu‐Hashem et al., 2020).

Antitumor Activity

Derivatives of this compound have shown potential in cancer research, with specific compounds inhibiting the proliferation of cancer cell lines. This suggests a promising avenue for developing new anticancer drugs (Hao et al., 2017).

Antimicrobial Properties

Research has also indicated the compound's derivatives to possess antimicrobial properties, highlighting their potential as novel agents in combating bacterial and fungal infections. This includes significant activity against strains known for biofilm formation, suggesting applications in treating infections resistant to conventional treatments (Limban et al., 2011).